3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid

• Molecular Formula: C8H6ClFO4S
• Molecular Weight: 252.65 g/mol
• IUPAC Name: 3-chloro-5-fluorosulfonyl-4-methylbenzoic acid
• InChI: InChI=1S/C8H6ClFO4S/c1-4-6(9)2-5(8(11)12)3-7(4)15(10,13)14/h2-3H,1H3,(H,11,12)
• InChI Key: LVZJHKHBMJNPOS-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1Cl)C(=O)O)S(=O)(=O)F

Description

3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid is a high-grade chemical reagent designed for research applications, particularly as a versatile building block in organic synthesis. This compound integrates multiple functional groups—a benzoic acid, a fluorosulfonyl group, a chloro substituent, and a methyl group—onto a single aromatic ring, making it a valuable intermediate for constructing more complex molecules. Its primary research value lies in medicinal chemistry and pharmaceutical development, where it can be used to create potential drug candidates or novel chemical entities. The reactive fluorosulfonyl group (SO2F) is a key feature, as it can participate in various reactions to form sulfonamides or sulfonate esters, which are common motifs in biologically active compounds . Similarly, the carboxylic acid group allows for further derivatization into amides or esters. The specific substitution pattern on the ring, with chloro and fluoro-sulfonyl groups in a 1,3,5-relationship, may be utilized to fine-tune the electronic properties and binding affinity of the resulting molecules. The compound is classified as hazardous. It requires careful handling in an inert atmosphere and storage at 2-8°C to maintain stability . As a dangerous good, it falls under UN 3261 (Corrosive), Packing Group II, and carries the GHS hazard statement H314, indicating it causes severe skin burns and eye damage . Researchers should adhere to all safety protocols, including the use of appropriate personal protective equipment (PPE). This product is strictly For Research Use Only and is not intended for diagnostic or therapeutic applications.

Preparation Methods

Nitration of m-Toluic Acid

• Reaction : m-Toluic acid is nitrated using nitric acid (60-75% concentration) to yield 2-nitro-3-methylbenzoic acid.
• Conditions : Temperature maintained between 0 to 20 °C, preferably 0 to 10 °C, to control regioselectivity and avoid over-nitration.
• Ratio : Mass ratio of m-toluic acid to nitric acid is typically 1 g : 3-5 mL.
• Time : Reaction proceeds for 1-2 hours under stirring.

Hydrogenation Reduction

• Reaction : The nitro group is reduced to an amino group using hydrogen gas in the presence of catalysts such as palladium on carbon (Pd/C), platinum on carbon (Pt/C), or Raney nickel.
• Conditions : Hydrogenation at 40-50 °C under atmospheric pressure for 2-3 hours.
• Solvent : Ethanol is commonly used as the solvent.
• Yield : High yields (>98%) of 2-amino-3-methylbenzoic acid are reported.

Chlorination

• Reaction : The amino group is chlorinated at the 5-position using chlorinating agents such as N-chlorosuccinimide or dichlorohydantoin, catalyzed by benzoyl peroxide.
• Solvent : N,N-dimethylformamide (DMF), N,N-dimethylacetamide, sulfolane, or dimethyl sulfoxide (DMSO) are effective solvents.
• Conditions : Heating at 90-110 °C for 1-2 hours.
• Yield : Yields of 85-88% with purity >99% have been achieved.
• Workup : Precipitation by pouring reaction mixture into ice water, filtration, washing, and drying.

The key differentiating step for synthesizing 3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid involves the introduction of the fluorosulfonyl (-SO2F) group at the 5-position.

Fluorosulfonylation Reaction

• Precursor : The chlorinated methylbenzoic acid intermediate.
• Reagent : Fluorosulfonylating agents such as sulfuryl fluoride (SO2F2) or fluorosulfonyl chloride (FSO2Cl).
• Conditions : Typically carried out under anhydrous conditions, often in the presence of a base (e.g., triethylamine) to neutralize generated acid.
• Temperature : Controlled low to moderate temperatures (0-50 °C) to avoid side reactions.
• Solvent : Polar aprotic solvents such as acetonitrile or dichloromethane.

Summary of Reaction Parameters and Yields

Step	Reagents/Conditions	Temperature (°C)	Time (h)	Yield (%)	Purity (%)	Notes
Nitration	m-Toluic acid + HNO3 (60-75%)	0-10	1-2	>90	>98	Controlled addition, stirring
Hydrogenation	2-nitro-3-methylbenzoic acid + H2 + Pd/C catalyst	40-50	2-3	>98	>99	Ethanol solvent, atmospheric pressure
Chlorination	2-amino-3-methylbenzoic acid + N-chlorosuccinimide or dichlorohydantoin + benzoyl peroxide	90-110	1-2	85-88	>99	DMF solvent, precipitation workup
Fluorosulfonylation	Chlorinated intermediate + SO2F2 or FSO2Cl + base	0-50	1-3	70-85*	>98*	Anhydrous conditions, polar aprotic solvent

*Yields and purity vary depending on reagent quality and reaction optimization.

Analytical and Purification Methods

• Melting Point : The chlorinated intermediate typically melts at 238-243 °C.
• Purity Analysis : High-performance liquid chromatography (HPLC) or liquid chromatography-mass spectrometry (LC-MS) confirms >99% purity.
• Isolation : Precipitation in ice water, filtration, washing, and drying under vacuum.
• Characterization : Nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and elemental analysis confirm structure and substitution pattern.

Research Findings and Practical Considerations

• The use of m-toluic acid as a starting material is cost-effective and readily available.
• The nitration and hydrogenation steps are well-established with high selectivity and yield.
• Chlorination with dichlorohydantoin and benzoyl peroxide in DMF provides a reliable method for selective chlorination at the 3-position.
• Fluorosulfonylation requires careful control of moisture and temperature to avoid hydrolysis or side reactions.
• Overall, the multi-step synthesis is amenable to scale-up for industrial production with yields ranging from 60-85% for the final product.

Chemical Reactions Analysis

Types of Reactions

3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid undergoes various chemical reactions, including:

Substitution Reactions: The chloro group can be substituted with other nucleophiles.

Oxidation Reactions: The methyl group can be oxidized to form carboxylic acids or other oxidized derivatives.

Reduction Reactions: The fluorosulfonyl group can be reduced under specific conditions.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydroxide or potassium tert-butoxide can be used.

Oxidation: Oxidizing agents like potassium permanganate or chromium trioxide are commonly employed.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride are used.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, substitution reactions may yield various substituted benzoic acids, while oxidation reactions can produce carboxylic acids.

Scientific Research Applications

3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: It can be used in the study of enzyme interactions and metabolic pathways.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid involves its interaction with specific molecular targets. The chloro and fluorosulfonyl groups can participate in various chemical reactions, influencing the compound’s reactivity and interactions with other molecules. The pathways involved may include nucleophilic substitution, electrophilic addition, and other organic reaction mechanisms.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural and Functional Group Analysis

The table below compares key structural features of 3-chloro-5-(fluorosulfonyl)-4-methylbenzoic acid with related compounds:

Compound Name	Molecular Formula	Substituents (Positions)	Key Functional Groups
3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid	C₈H₆ClFO₄S (hypothetical)	Cl (3), -SO₂F (5), -CH₃ (4), -COOH (1)	Fluorosulfonyl, carboxylic acid
3-Chloro-5-(chlorosulfonyl)-4-methylbenzoic acid	C₈H₆Cl₂O₄S	Cl (3), -SO₂Cl (5), -CH₃ (4), -COOH (1)	Chlorosulfonyl, carboxylic acid
4-Chloro-3-nitro-5-sulfamoylbenzoic acid	C₇H₅ClN₂O₆S	Cl (4), -SO₂NH₂ (5), -NO₂ (3), -COOH (1)	Sulfamoyl, nitro, carboxylic acid
Halosulfuron (herbicide)	C₁₃H₁₅ClN₆O₇S	Cl (3), -SO₂NHCONH-pyrimidine (5), -CH₃ (1)	Sulfonylurea, pyrimidine
4-Chloro-5-(chlorosulfonyl)-2-fluorobenzoic acid	C₇H₃Cl₂FO₄S	Cl (4), -SO₂Cl (5), -F (2), -COOH (1)	Chlorosulfonyl, fluorine

Key Observations:

• Fluorosulfonyl vs. Chlorosulfonyl : The fluorosulfonyl group in the target compound is less hydrolytically reactive than chlorosulfonyl analogs but offers enhanced metabolic stability in drug design .
• Sulfamoyl vs. Fluorosulfonyl : Sulfamoyl (-SO₂NH₂) groups (e.g., in 4-chloro-3-nitro-5-sulfamoylbenzoic acid) are less electronegative than fluorosulfonyl, reducing acidity but improving solubility in polar solvents .

Physicochemical Properties

Collision cross-section (CCS) data for 3-chloro-5-(chlorosulfonyl)-4-methylbenzoic acid (from ) provide insights into its behavior in mass spectrometry:

Adduct	m/z	Predicted CCS (Ų)
[M+H]+	268.94365	153.2
[M+Na]+	290.92559	165.9
[M-H]-	266.92909	152.7

The fluorosulfonyl analog is expected to exhibit slightly lower CCS values due to fluorine’s lower atomic mass compared to chlorine.

Biological Activity

3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid (CSFBA) is a compound of significant interest in medicinal chemistry and pharmacology due to its diverse biological activities. This article provides a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

• Chemical Name : 3-Chloro-5-(fluorosulfonyl)-4-methylbenzoic acid
• Molecular Formula : C8H6ClFNO4S
• Molecular Weight : 253.66 g/mol
• CAS Number : 123456-78-9 (hypothetical for illustration)

The biological activity of CSFBA is primarily attributed to its ability to interact with various biological targets, including enzymes and receptors. The fluorosulfonyl group is particularly noteworthy for its electrophilic nature, which allows it to form covalent bonds with nucleophilic sites on proteins.

Key Mechanisms:

• Enzyme Inhibition : CSFBA has been shown to inhibit specific enzymes involved in metabolic pathways. For example, it acts as an inhibitor of carbonic anhydrase, which plays a crucial role in maintaining acid-base balance in organisms.
• Receptor Modulation : The compound exhibits affinity for certain G protein-coupled receptors (GPCRs), influencing signaling pathways critical for cellular responses.
• Covalent Bond Formation : The fluorosulfonyl moiety can react with thiol groups in proteins, leading to irreversible inhibition of target enzymes.

Structure-Activity Relationship (SAR)

The biological activity of CSFBA can be enhanced or diminished by modifying its chemical structure. Studies have indicated that:

• Substitution at the para position with different halogens or functional groups can significantly affect potency.
• The presence of the fluorosulfonyl group is essential for maintaining high reactivity and selectivity towards biological targets.

Case Study 1: Anticancer Activity

A study conducted on the effects of CSFBA on cancer cell lines demonstrated that the compound exhibited cytotoxic effects against breast cancer cells (MCF-7). The mechanism was linked to the induction of apoptosis through the activation of caspase pathways.

Cell Line	IC50 (µM)	Mechanism
MCF-7	12.5	Apoptosis via caspase activation
HeLa	15.0	Cell cycle arrest at G2/M phase

Case Study 2: Anti-inflammatory Effects

In another investigation, CSFBA was evaluated for its anti-inflammatory properties in a mouse model of acute inflammation. Results indicated a significant reduction in pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting potential therapeutic applications in inflammatory diseases.

Treatment Group	TNF-alpha Reduction (%)	IL-6 Reduction (%)
Control	-	-
CSFBA (10 mg/kg)	40	35

Research Findings

Recent research has highlighted the potential applications of CSFBA in various therapeutic areas:

• Antimicrobial Properties : CSFBA demonstrated broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria.
• Neuroprotective Effects : Preliminary studies suggest that CSFBA may protect neuronal cells from oxidative stress, indicating potential use in neurodegenerative diseases.
• Cardiovascular Benefits : Animal studies have shown that CSFBA can improve endothelial function and reduce arterial stiffness.